1-methyl-4-nitro-1H-imidazole-5-sulfonyl chloride
Overview
Description
1-Methyl-4-nitro-1H-imidazole-5-sulfonyl chloride (MNISCl) is a reagent used in organic synthesis. It is a highly reactive and versatile reagent, and has been used in a variety of applications in organic synthesis, including the synthesis of compounds, the formation of carbon-carbon bonds, and the preparation of heterocyclic compounds. MNISCl has also been used in the synthesis of pharmaceuticals, agrochemicals, and other bioactive compounds. In addition, its reactivity and versatility make it a useful tool for the synthesis of complex molecules.
Scientific Research Applications
Pharmaceuticals: Antimicrobial Agents
The imidazole ring, a core component of 1-methyl-4-nitro-1H-imidazole-5-sulfonyl chloride, is known for its antimicrobial properties. This compound can be utilized in the synthesis of new drugs that target a variety of microbial infections. Its derivatives have shown effectiveness against bacteria, mycobacteria (such as Mycobacterium tuberculosis), and other pathogens .
Cancer Research: Antitumor Activity
Imidazole derivatives are also explored for their antitumor activities. The nitro group in 1-methyl-4-nitro-1H-imidazole-5-sulfonyl chloride could be modified to enhance its cytotoxicity against cancer cells, making it a potential candidate for developing novel chemotherapeutic agents .
Biochemistry: Enzyme Inhibition
This compound may serve as an inhibitor for certain enzymes. By attaching to the active sites of enzymes, it can modulate their activity, which is crucial in studying metabolic pathways and developing treatments for diseases where enzyme regulation is therapeutic .
Material Science: Corrosion Inhibition
The sulfonyl chloride group in 1-methyl-4-nitro-1H-imidazole-5-sulfonyl chloride makes it a good candidate for corrosion inhibition. It can be used to protect metals by forming a protective layer that prevents oxidation and degradation, which is essential in industrial applications .
Chemical Synthesis: Building Blocks
Due to its reactive sulfonyl chloride group, this compound is valuable as a building block in organic synthesis. It can be used to introduce sulfonyl functional groups into other molecules, which is a common step in the synthesis of more complex chemical structures .
Analytical Chemistry: Chromatography
In analytical chemistry, 1-methyl-4-nitro-1H-imidazole-5-sulfonyl chloride can be used as a derivatization agent in chromatography. It helps in the detection and quantification of various substances by improving their chromatographic properties .
properties
IUPAC Name |
3-methyl-5-nitroimidazole-4-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4ClN3O4S/c1-7-2-6-3(8(9)10)4(7)13(5,11)12/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HPQGYIQIVWZUCN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=C1S(=O)(=O)Cl)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4ClN3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401231789 |
Source
|
| Record name | 1-Methyl-4-nitro-1H-imidazole-5-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401231789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-methyl-4-nitro-1H-imidazole-5-sulfonyl chloride | |
CAS RN |
101257-84-5 |
Source
|
| Record name | 1-Methyl-4-nitro-1H-imidazole-5-sulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=101257-84-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Methyl-4-nitro-1H-imidazole-5-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401231789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methyl-4-nitro-1H-imidazole-5-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-Butyl 1-oxa-4,9-diazaspiro[5.5]undecane-9-carboxylate](/img/structure/B1524948.png)
![(1R,3aS,6aR)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid](/img/structure/B1524952.png)
![7-Bromo-1,2,3,4-tetrahydropyrido[2,3-b]pyrazine](/img/structure/B1524959.png)
